6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one

• IUPAC Name: 6-chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C13H11ClN2O2S/c1-7-8(2)19-12(15-7)6-16-10-4-3-9(14)5-11(10)18-13(16)17/h3-5H,6H2,1-2H3
• InChI Key: UPGBNTLKRHNECR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)CN2C3=C(C=C(C=C3)Cl)OC2=O)C
• Molecular Formula: C13H11ClN2O2S
• Molecular Weight: 294.76 g/mol

Description

6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one, also known as CTZ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTZ is a benzoxazole derivative that contains a thiazole ring and a chloro group.

Scientific Research Applications

6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one has been investigated for its anti-inflammatory, anti-tumor, and anti-viral properties. It has also been shown to have neuroprotective effects and to improve cognitive function. In agriculture, 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one has been used as a fungicide and insecticide due to its ability to inhibit the growth of fungi and insects. In materials science, 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one has been used as a fluorescent probe and as a building block for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling and proliferation. 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one may also act as a reactive oxygen species (ROS) scavenger and protect cells from oxidative stress.
Biochemical and Physiological Effects
6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one has been shown to have various biochemical and physiological effects, depending on the dose and route of administration. In animal studies, 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one has been shown to reduce inflammation, inhibit tumor growth, and improve cognitive function. It has also been shown to have neuroprotective effects and to protect against oxidative stress. In vitro studies have shown that 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one can inhibit the growth of various fungi and bacteria, as well as inhibit the replication of viruses.

Advantages and Limitations for Lab Experiments

6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. It is also relatively easy to synthesize and can be obtained in large quantities. However, 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one has some limitations, including its potential toxicity and the need for further studies to determine its optimal dose and route of administration. 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one is also a relatively new compound, and more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one. One area of interest is the development of 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one-based drugs for the treatment of inflammation, cancer, and viral infections. Another area of interest is the use of 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one as a fluorescent probe for imaging and sensing applications. 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one may also have potential applications in materials science, such as the synthesis of new polymers and materials. Further studies are needed to fully understand the mechanism of action and potential applications of 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one.

Synthesis Methods

6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one can be synthesized through a multistep process that involves the condensation of 2-aminothiazole with salicylic acid, followed by chlorination and cyclization. The final product is obtained through recrystallization and purification. The synthesis of 6-Chloro-3-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-benzoxazol-2-one has been optimized and improved over the years, and various methods have been developed to increase the yield and purity of the compound.